Cas no 149806-15-5 (1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)-)

• Product Name: 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)-
• CAS No: 149806-15-5
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 100073
• PubChem ID: 21097244
• Update Time: 2025-05-25

1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)-
• 1-methyl-2-(methylthio)-1H-Imidazole-4-carboxaldehyde
• 1H-Imidazole-4-carboxaldehyde, 1-methyl-2-(methylthio)- (9CI)
• 1-methyl-2-(methylthio)-1H-imidazole-4-carbaldehyde
• AKOS006306390
• 1-methyl-2-methylsulfanyl-1H-imidazole-4-carbaldehyde
• EN300-7505508
• 1-methyl-2-methylsulfanylimidazole-4-carbaldehyde
• BAKUMPJETCOHIU-UHFFFAOYSA-N
• 1-methyl-2-methylthio-1h-imidazole-4-carbaldehyde
• SCHEMBL4036684
• 1-methyl-2-(methylsulfanyl)-1H-imidazole-4-carbaldehyde
• 149806-15-5
• FT-0740792
• 851-481-6
• DB-063836

• Inchi： 1S/C6H8N2OS/c1-8-3-5(4-9)7-6(8)10-2/h3-4H,1-2H3
• InChI Key： BAKUMPJETCOHIU-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C=O)=CN1C

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 34.89

Additional information on 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)-

Comprehensive Overview of 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)- (CAS No. 149806-15-5)

The compound 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)- (CAS No. 149806-15-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic aldehyde, characterized by its imidazole core and methylthio substituent, serves as a versatile building block for synthesizing more complex structures. Researchers and industries are increasingly exploring its potential due to its unique chemical properties and applicability in drug discovery, catalysis, and functional materials.

One of the key reasons for the growing interest in 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)- is its role in the development of bioactive molecules. The imidazole ring is a common motif in pharmaceuticals, often found in compounds with antimicrobial, antiviral, and anti-inflammatory properties. The presence of the carboxaldehyde group further enhances its reactivity, making it a valuable intermediate for click chemistry and other modular synthesis approaches. This aligns with the current trend in green chemistry, where efficiency and sustainability are prioritized.

In addition to its pharmaceutical applications, CAS No. 149806-15-5 is also being investigated for its potential in material science. The compound's ability to form stable coordination complexes with metals makes it a candidate for designing advanced catalysts and luminescent materials. With the rise of renewable energy technologies, such as organic photovoltaics and light-emitting diodes (OLEDs), researchers are keen to exploit the electronic properties of imidazole derivatives like this one.

Another area where 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)- shows promise is in agrochemical research. The methylthio group can influence the biological activity of pesticides and herbicides, offering a pathway to develop more effective and environmentally friendly solutions. This is particularly relevant given the increasing demand for sustainable agriculture practices and the global push to reduce the ecological footprint of farming.

From a synthetic perspective, the compound's stability and reactivity make it a favorite among chemists working on multicomponent reactions (MCRs). These reactions are highly efficient for constructing complex molecules in a single step, reducing waste and energy consumption. As the chemical industry moves toward circular economy principles, such methodologies are gaining traction, further elevating the importance of intermediates like CAS No. 149806-15-5.

For those searching for high-purity 1H-Imidazole-4-carboxaldehyde derivatives, it is essential to consider the compound's storage and handling requirements. While not classified as hazardous, proper precautions should be taken to maintain its integrity, such as storing it in a cool, dry place away from light. Suppliers often provide detailed technical data sheets (TDS) to ensure safe and effective usage.

In conclusion, 1H-Imidazole-4-carboxaldehyde,1-methyl-2-(methylthio)- (CAS No. 149806-15-5) is a multifaceted compound with broad applications across life sciences and advanced materials. Its relevance to contemporary research themes, such as drug development, green chemistry, and sustainable technologies, underscores its value in modern scientific endeavors. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain a critical tool for researchers worldwide.